Cas no 21866-70-6 (2-Butenal, 3-phenyl-, (2E)-)

• Product Name: 2-Butenal, 3-phenyl-, (2E)-
• CAS No: 21866-70-6
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1404466
• PubChem ID: 14528
• Update Time: 2025-04-20

2-Butenal, 3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 3-phenyl-, (2E)-
• Α-METHYLCINNAMALDEHYDE
• DTXSID701316192
• IEARORYJISZKGK-UHFFFAOYSA-N
• (E)-3-Phenyl-2-butenal
• 3-Phenyl-2-butenal
• 3-phenylbut-2-enal
• 21866-70-6

• Inchi： 1S/C10H10O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： IEARORYJISZKGK-UHFFFAOYSA-N
• SMILES： O=CC=C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.037 g/mL at 25 °C
• Boiling Point: 148-149 °C/27 mmHg
• Flash Point: 79 °C
• Refractive Index: n20/D 1.6045
• PSA: 17.07

2-Butenal, 3-phenyl-, (2E)- Security Information

• RTECS：GD6600000